6-(3,3,3-Trifluoropropyl)pyridine-3-carboxylic acid

• Molecular Formula: C9H8F3NO2
• Molecular Weight: 219.16 g/mol
• IUPAC Name: 6-(3,3,3-trifluoropropyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C9H8F3NO2/c10-9(11,12)4-3-7-2-1-6(5-13-7)8(14)15/h1-2,5H,3-4H2,(H,14,15)
• InChI Key: UYCFXDLCDZHUGJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C(=O)O)CCC(F)(F)F

Description

6-(3,3,3-Trifluoropropyl)pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C9H8F3NO2 and its molecular weight is 219.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-(3,3,3-trifluoropropyl)pyridine-3-carbonitrile (Intermediate 208, 189 mg, 0.945 mmol) in EtOH (20 mL) was added potassium hydroxide (265 mg, 4.72 mmol). The solution was heated at 100 C for 6 h and then additional potassium hydroxide (53 mg, 0.94 mmol) added. After stirring for a further 3 h at 105 C, the reaction mixture was cooled to room temperature, evaporated to dryness and re-dissolved in water (20 mL). The solution was acidified to pH 3 with a 1M aq. HCl solution and extracted with EtOAc (3×25 mL). Combined organics were dried over magnesium sulfate and evaporated to dryness to afford the title compound as a light brown solid (183 mg, 89%). Method C HPLC-MS: MH+ requires m/z=220. Found: m/z=220, Rt=1.12 min (91%).